Cas no 1624262-00-5 (tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate)

• Product Name: tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• CAS No: 1624262-00-5
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 3162846
• PubChem ID: 76853918
• Update Time: 2025-05-19

tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• Pyrazolo[1,5-a]pyrazine-5(4H)-carboxylic acid, 6,7-dihydro-2-(2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-Butyl2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• 1624262-00-5
• tert-butyl 2-pyridin-2-yl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• DTXSID701113483
• SCHEMBL16682723

• Inchi： 1S/C16H20N4O2/c1-16(2,3)22-15(21)19-8-9-20-12(11-19)10-14(18-20)13-6-4-5-7-17-13/h4-7,10H,8-9,11H2,1-3H3
• InChI Key： INXGQAYJQJSFDY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CC(C3C=CC=CN=3)=NN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.15862589Da
• Monoisotopic Mass: 300.15862589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

Professional Introduction to Tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS No. 1624262-00-5)

Tert-Butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate, with the CAS number 1624262-00-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their potential in drug discovery and development. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of complexity and functionality, making it a promising candidate for further investigation.

The molecular structure of Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate consists of a dihydropyrazolo[1,5-a]pyrazine core fused with a pyridine moiety at the 2-position. The carboxylate group at the 5-position provides an acidic functionality, which can be exploited for various chemical modifications and biological interactions. Additionally, the tert-butyl group at the 1-position enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The pyridin-2-yl substituent in this molecule is particularly noteworthy, as pyridine derivatives are well-documented for their role in various pharmacological applications. Studies have shown that pyridine-based compounds can interact with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways. This makes Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate a valuable scaffold for developing new drugs.

The dihydropyrazolo[1,5-a]pyrazine core is another key feature of this compound that contributes to its pharmacological interest. This scaffold has been extensively studied for its potential anti-inflammatory, antiviral, and anticancer properties. The ability of dihydropyrazolo[1,5-a]pyrazine derivatives to modulate various biological pathways makes them attractive candidates for drug development. For instance, some derivatives have been shown to inhibit the activity of enzymes such as Janus kinases (JAKs), which are involved in inflammatory responses.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in designing effective heterocyclic drugs. The modifications at different positions of the Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate molecule can significantly influence its biological activity. For example, replacing the tert-butyl group with other alkyl or aryl groups can alter the lipophilicity and binding affinity of the compound to its target receptors. Similarly, introducing additional functional groups such as hydroxyl or amino groups can enhance its solubility and metabolic stability.

The synthesis of Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and α-haloketones or α-bromoaldehydes to form the dihydropyrazole core. Subsequent functionalization with pyridine derivatives and carboxylation at the appropriate positions yield the desired compound. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve optimal results.

In terms of biological evaluation, Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate has shown promising activity in preclinical studies. These studies have focused on its potential effects on various disease pathways, including inflammation and cancer. For instance, preliminary data suggest that this compound may inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NFκB and MAPK. Additionally, it has demonstrated cytotoxic effects against certain cancer cell lines in vitro.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and optimizing dosing regimens. In vivo studies have provided valuable insights into these parameters, suggesting that Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate exhibits moderate bioavailability and favorable metabolic stability.

The future direction of research on this compound includes further exploration of its mechanism of action and identification of new therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating preclinical findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to develop more effective derivatives with improved efficacy and safety profiles.

In conclusion,Tert-butyl 2-(pyridin-2-yl)-6,7-dihydropyrazolo[1，5-a]pyrazine－5(4H)－carbox－ ylate (CAS No．1624262－00－5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities．The ongoing studies highlight its potential as a lead compound for developing novel therapeutic agents．With continued investigation，this compound holds great promise for addressing unmet medical needs across various disease areas．